Cas no 1191038-90-0 (3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde)

• Product Name: 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde
• CAS No: 1191038-90-0
• MF: C₁₄H₈F₄O₂
• MW: 284.205738067627
• CID: 4790365
• Update Time: 2025-07-20

3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

• Inchi： 1S/C14H8F4O2/c15-13-3-1-2-11(12(13)8-19)9-4-6-10(7-5-9)20-14(16,17)18/h1-8H
• InChI Key： RFYIDLOFDSFIFO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

Research Brief on 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS: 1191038-90-0) in Chemical Biology and Pharmaceutical Applications

3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS: 1191038-90-0) is a fluorinated biphenyl derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a trifluoromethoxy group and a fluorine atom on the biphenyl scaffold, which are known to enhance metabolic stability and bioavailability, making it a promising candidate for drug development.

Recent studies have explored the synthesis and applications of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers highlighted that the electron-withdrawing effects of the fluorine and trifluoromethoxy groups significantly influence the compound's reactivity, enabling selective modifications at the aldehyde functional group for further derivatization.

In another study published in Bioorganic & Medicinal Chemistry Letters, 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde was utilized as a precursor for the development of potent anti-inflammatory agents. The compound's ability to modulate the activity of cyclooxygenase-2 (COX-2) was investigated, with results indicating a strong structure-activity relationship (SAR) that could be leveraged for designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs).

Furthermore, computational studies have been conducted to predict the binding affinity of derivatives of this compound with various biological targets. Molecular docking simulations revealed that the trifluoromethoxy group plays a critical role in hydrophobic interactions with protein binding pockets, suggesting its potential in targeting enzymes involved in neurodegenerative diseases.

The safety and pharmacokinetic profile of 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde have also been investigated. Preliminary in vitro studies indicate low cytotoxicity in human cell lines, but further in vivo studies are required to fully assess its therapeutic potential and toxicity. Researchers are particularly interested in its metabolic stability, given the presence of fluorine atoms, which are known to resist oxidative metabolism.

In summary, 3-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS: 1191038-90-0) represents a versatile building block in medicinal chemistry with promising applications in drug discovery. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the development of kinase inhibitors, anti-inflammatory agents, and potential treatments for neurodegenerative disorders. Future research should focus on optimizing its derivatives for enhanced efficacy and safety profiles.